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Compound of Interest

Compound Name:
2-

(Diphenylphosphino)benzaldehyde

Cat. No.: B1302527 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

operational excellence. This guide provides essential, step-by-step procedures for the safe

disposal of 2-(Diphenylphosphino)benzaldehyde, ensuring the protection of personnel and

the environment.

Understanding the Hazard Profile
Before handling 2-(Diphenylphosphino)benzaldehyde, it is crucial to be aware of its potential

hazards. According to safety data sheets, this compound is classified as:

Harmful if swallowed or if inhaled.[1]

A cause of skin irritation and serious eye irritation.[1]

Potentially causing respiratory irritation.[1]

Adherence to proper safety protocols is therefore non-negotiable.

Key Safety and Physical Data
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A summary of important quantitative data for 2-(Diphenylphosphino)benzaldehyde is

provided below for quick reference.

Property Value Source

Molecular Formula C₁₉H₁₅OP [1]

Molecular Weight 290.3 g/mol [1]

Melting Point 112 - 115 °C (233.6 - 239 °F) [1]

Appearance Yellow Solid [1]

Storage Class (Germany) 11 (Combustible Solids)

Personal Protective Equipment (PPE) and Handling
To mitigate the risks associated with 2-(Diphenylphosphino)benzaldehyde, all handling and

disposal procedures must be conducted while wearing the appropriate personal protective

equipment.

Eye and Face Protection: Wear safety goggles that conform to European standard EN 166 or

NIOSH-approved eyewear.[1][2]

Skin Protection: Use protective gloves (nitrile rubber is recommended) and wear appropriate

protective clothing to prevent skin exposure.[1] Always inspect gloves for integrity before

use.[1]

Respiratory Protection: All handling should be performed in a chemical fume hood to ensure

adequate ventilation and avoid inhalation of dust or fumes.[1] For larger-scale operations or

in case of emergency, a NIOSH/MSHA or European Standard EN 136 approved respirator

should be used.[1]

General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands

thoroughly after handling and before any breaks.[3] Contaminated clothing and gloves

should be removed and washed before reuse.[1]

Step-by-Step Disposal Protocol
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The disposal of 2-(Diphenylphosphino)benzaldehyde must be managed as hazardous

waste. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[4][5]

Step 1: Waste Collection

Collect waste 2-(Diphenylphosphino)benzaldehyde and any materials contaminated with it

(e.g., paper towels, gloves, pipette tips) in a designated, leak-proof, and chemically

compatible container.[5]

The container must be sealable and kept closed except when adding waste.[5][6]

Do not mix this waste with incompatible materials. Specifically, store it separately from acids

and bases, and keep it away from oxidizing agents.[7]

Step 2: Labeling

Clearly label the waste container as "Hazardous Waste."[5]

The label must include the full chemical name: "Waste 2-
(Diphenylphosphino)benzaldehyde." Avoid abbreviations.[5]

Indicate the approximate quantity or percentage of the chemical in the container.[5]

Note the date when the container was first used for waste accumulation.[5]

Step 3: Storage

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area near the point of generation.[6]

Ensure the storage area is cool, dry, and well-ventilated.[1]

Liquid waste containers should be placed in secondary containment to prevent spills.[5]

Step 4: Spill and Leak Management

In the event of a spill, evacuate non-essential personnel from the area.
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Wearing the appropriate PPE, cover the spill with an inert absorbent material such as sand,

clay, or diatomaceous earth.[3][8]

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

container for disposal.[3][8]

Ventilate the area and wash the spill site after the material has been removed.[3]

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[9]

Disposal Workflow Visualization
The following diagram illustrates the logical flow for the proper disposal of 2-
(Diphenylphosphino)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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